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Compound of Interest

Compound Name: Ethyl 4-(aminomethyl)benzoate

Cat. No.: B1297436 Get Quote

An In-depth Technical Guide to Ethyl 4-(aminomethyl)benzoate

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of Ethyl 4-(aminomethyl)benzoate, a versatile

building block in medicinal chemistry and drug development. It is intended for researchers,

scientists, and professionals in the field, offering in-depth technical information, from its

fundamental properties to its practical applications and handling.

Core Chemical Identity
Ethyl 4-(aminomethyl)benzoate, also known by its CAS Number 366-84-7, is a key organic

intermediate. Its structure features a central benzene ring substituted with an ethyl ester group

and an aminomethyl group at the para position. This unique arrangement of functional groups

makes it a valuable precursor in the synthesis of a wide array of more complex molecules.

Molecular Formula: C₁₀H₁₃NO₂[1][2]

Molecular Weight: 179.22 g/mol [1][2][3]

Chemical Structure:
Caption: Chemical structure of Ethyl 4-(aminomethyl)benzoate.

Physicochemical Properties
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A summary of the key physicochemical properties of Ethyl 4-(aminomethyl)benzoate is

provided below. These properties are critical for its handling, storage, and application in various

experimental settings.

Property Value Source

CAS Number 366-84-7 [2][3]

Molecular Formula C₁₀H₁₃NO₂ [1][2]

Molecular Weight 179.22 g/mol [1][2][3]

Appearance White to yellow solid/crystals [3]

Melting Point Not available

Boiling Point Not available

Solubility Soluble in ethyl acetate [3]

SMILES
CCOC(=O)C1=CC=C(C=C1)C

N
[1]

InChIKey
WCTQEHGXBKFLKG-

UHFFFAOYSA-N
[1]

Synthesis Protocol
A common and efficient method for the synthesis of Ethyl 4-(aminomethyl)benzoate involves

the esterification of 4-(aminomethyl)benzoic acid.[3] The following protocol details this process.

Step-by-Step Methodology:
Reaction Setup: To a 250 mL three-necked round-bottomed flask, add 7.5 g (50 mmol) of 4-

(aminomethyl)benzoic acid.

Solvent Addition: Add 100 mL of anhydrous ethanol to the flask.

Reagent Addition: While cooling the flask in an ice bath, slowly add 20.8 g (175 mmol) of

thionyl chloride dropwise.
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Initial Reaction: After the complete addition of thionyl chloride, stir the reaction mixture at

room temperature for 30 minutes.

Reflux: Heat the mixture to reflux and maintain for 4 hours.

Solvent Removal: After the reaction is complete, stop the heating and remove the ethanol by

distillation under reduced pressure. This will yield a white solid product.

Work-up: Dissolve the resulting solid in 150 mL of ethyl acetate.

Neutralization: Cool the solution in an ice bath and slowly add a 35% aqueous sodium

hydroxide solution to adjust the pH to 7-8.

Extraction: Separate the organic and aqueous layers. Wash the organic layer three times

with 30 mL of saturated saline solution.

Drying and Concentration: Dry the organic layer with anhydrous sodium sulfate, filter, and

concentrate to obtain a yellow solid product. The reported yield for this method is

approximately 90%.[3]

Synthesis Workflow Diagram:

Synthesis of Ethyl 4-(aminomethyl)benzoate
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End Product:
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Caption: Workflow for the synthesis of Ethyl 4-(aminomethyl)benzoate.

Applications in Drug Discovery and Development
Ethyl 4-(aminomethyl)benzoate serves as a crucial building block in the synthesis of various

pharmaceutical compounds, particularly in the development of anticancer and anti-
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inflammatory medications.[4] Its bifunctional nature, possessing both a primary amine and an

ethyl ester, allows for diverse chemical modifications and the construction of complex molecular

architectures.

While this compound is a versatile starting material, it is important to distinguish it from its

structural isomer, Ethyl 4-aminobenzoate (Benzocaine), which has direct applications as a local

anesthetic.[5] Ethyl 4-(aminomethyl)benzoate's utility lies primarily in its role as a synthetic

intermediate.

Logical Flow of Application:

Application in Drug Discovery

Ethyl 4-(aminomethyl)benzoate
(Starting Material)
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Synthesis of Complex Molecules
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Caption: Logical flow of Ethyl 4-(aminomethyl)benzoate application.
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Safety and Handling
Proper handling and storage of Ethyl 4-(aminomethyl)benzoate are essential to ensure

laboratory safety.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[6]

Hand Protection: Wear appropriate chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Handling:

Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[6]

Use in a well-ventilated area or under a fume hood.[6]

Wash hands thoroughly after handling.[7]

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

For long-term storage, it is recommended to store in a freezer under -20°C in an inert

atmosphere and protected from light.[2][8]

First Aid Measures:

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[6]

In case of skin contact: Wash off with soap and plenty of water.[6]
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If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[6]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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